Budipine
Overview
Description
Budipine is a novel and innovative drug that has been developed to treat a wide range of medical conditions. It is a synthetic molecule derived from a combination of two naturally occurring compounds, buprenorphine and diphenhydramine. This compound has been found to possess a wide range of therapeutic effects, including analgesic, anxiolytic, anti-inflammatory, and anticonvulsant properties. The drug has been studied extensively in laboratory and clinical trials and has been shown to be effective in treating a variety of conditions.
Scientific Research Applications
Budipine and Parkinson's Disease
This compound, primarily known for its applications in Parkinson's disease, has been the subject of various studies examining its effectiveness and mechanism of action. Its non-dopaminergic antiparkinsonian characteristics, influencing neurotransmission beyond the dopaminergic system, have been highlighted. This compound has been shown to provide significant therapeutic benefits in Parkinson's disease, particularly in reducing symptoms like akinesia, rigidity, and tremor. Studies also suggest that this compound's efficacy extends beyond dopaminergic neurotransmission, possibly impacting other systems such as glutamatergic, cholinergic, and serotonergic neurons (Przuntek et al., 2000), (Przuntek et al., 2002), (Reichmann, 2006).
This compound's Mechanism of Action and Interaction with Brain Transport
Research has delved into this compound's mechanism of action, particularly its interaction with specific receptors and transport systems in the brain. This compound has been identified as a substrate of P-glycoprotein (P-gp), a transporter that plays a crucial role in drug movement across the blood-brain barrier. This interaction suggests that this compound's brain uptake and efficacy are influenced by P-gp-mediated transport (Uhr et al., 2005).
Neuroprotective and Antiapoptotic Effects
Studies have also explored this compound's potential neuroprotective and antiapoptotic effects. The drug has been shown to modulate the release of proinflammatory cytokines and reduce apoptotic cell death in certain cell lines, suggesting a protective role against neuronal loss in neurodegenerative conditions like Parkinson's disease (Müller et al., 2004).
Interaction with Antidepressants
Another area of research has been the interaction of this compound with antidepressant drugs. This compound, along with other NMDA receptor antagonists, has been found to influence antidepressant drug-evoked changes in neurotransmitter release in the brain. These findings are significant for understanding the combined treatment strategies for depression, particularly in enhancing the efficacy of conventional antidepressants (Owen et al., 2005), (Owen & Whitton, 2006).
Mechanism of Action
Target of Action
Budipine, an antiparkinson agent, primarily targets the dopaminergic system . It facilitates dopamine (DA) release, inhibits monoamine oxidase type B (MAO-B), and stimulates aromatic L-amino acid decarboxylase (AADC) . These targets play a crucial role in enhancing endogenous dopaminergic activity .
Mode of Action
This compound’s mode of action is multifaceted. Its primary action is an indirect dopaminergic effect, achieved by facilitating dopamine release, inhibiting MAO-B, and stimulating AADC . This results in enhanced endogenous dopaminergic activity . Additionally, this compound acts as a low-affinity, uncompetitive antagonist at the N-methyl-D-aspartate (NMDA) type glutamate receptor . This counteracts increased excitatory glutamatergic activity .
Biochemical Pathways
This compound influences several biochemical pathways. It enhances the dopaminergic pathway by facilitating dopamine release and inhibiting its reuptake . It also stimulates AADC, which is responsible for the synthesis of dopamine . Furthermore, this compound acts on the glutamatergic pathway by antagonizing the NMDA receptor , thereby reducing excitatory glutamatergic activity .
Pharmacokinetics
It is known that this compound is a substrate of p-glycoprotein (p-gp), which mediates its uptake into the brain .
Result of Action
The molecular and cellular effects of this compound’s action include increased brain content of dopamine, norepinephrine, serotonin, and histamine . It also reduces MPP+ toxicity in the nigrostriatal system of mice . These effects contribute to its therapeutic action in Parkinson’s disease .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Budipine plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It facilitates the release of dopamine, inhibits monoamine oxidase type B (MAO-B), and stimulates aromatic L-amino acid decarboxylase (AADC) . Additionally, this compound acts as a low-affinity, uncompetitive antagonist at the N-methyl-D-aspartate (NMDA) type glutamate receptor . These interactions contribute to its ability to enhance endogenous dopaminergic activity and counteract increased excitatory glutamatergic activity.
Cellular Effects
This compound influences various types of cells and cellular processes. It has been shown to increase the levels of biogenic amines in the nucleus caudatus and the whole brain . This increase is not due to monoamine oxidase or catechol O-methyltransferase inhibition but is suggested to be a result of reuptake inhibition . This compound also affects cell signaling pathways, gene expression, and cellular metabolism by modulating the release of neurotransmitters such as dopamine, noradrenaline, and serotonin .
Molecular Mechanism
The molecular mechanism of this compound involves several key actions. It facilitates dopamine release, inhibits monoamine oxidase type B, and stimulates aromatic L-amino acid decarboxylase . This compound also acts as an antagonist at the NMDA type glutamate receptor, counteracting increased excitatory glutamatergic activity . Additionally, it exhibits antimuscarinic action and inhibits striatal gamma-aminobutyric acid (GABA) release . These combined actions help restore dopamine levels in the striatum and positively influence secondary changes in other neurotransmitter systems.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. This compound’s stability and degradation have been studied, with findings indicating that it maintains its activity over extended periods . Long-term effects on cellular function have also been observed, including sustained increases in biogenic amine levels and modulation of neurotransmitter release .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At therapeutic doses, this compound enhances dopaminergic activity and modulates neurotransmitter release . At higher doses, it may exhibit toxic or adverse effects, including potential neurotoxicity . Threshold effects have been observed, indicating that the compound’s efficacy and safety are dose-dependent.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with enzymes such as monoamine oxidase type B and aromatic L-amino acid decarboxylase . These interactions influence metabolic flux and metabolite levels, contributing to its overall pharmacological profile. This compound’s effects on neurotransmitter metabolism are particularly significant in the context of Parkinson’s disease therapy .
Transport and Distribution
This compound is transported and distributed within cells and tissues through interactions with various transporters and binding proteins . Its localization and accumulation are influenced by these interactions, affecting its overall activity and function. This compound’s ability to cross the blood-brain barrier is a critical factor in its therapeutic efficacy .
Subcellular Localization
The subcellular localization of this compound is essential for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . These localization mechanisms ensure that this compound exerts its effects at the appropriate sites within cells, contributing to its overall pharmacological profile.
Properties
IUPAC Name |
1-tert-butyl-4,4-diphenylpiperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N/c1-20(2,3)22-16-14-21(15-17-22,18-10-6-4-7-11-18)19-12-8-5-9-13-19/h4-13H,14-17H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIHLUZAFSSMXHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1CCC(CC1)(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
63661-61-0 (hydrochloride) |
Source
|
| Record name | Budipine [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057982782 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID20206709 |
Source
|
| Record name | Budipine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20206709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
57982-78-2 |
Source
|
| Record name | Budipine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57982-78-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Budipine [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057982782 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Budipine | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13502 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Budipine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20206709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Budipine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.494 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BUDIPINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L9026OPI2Z | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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